Cas no 121604-57-7 (5-Isoxazolecarboxaldehyde,3-pentyl-)

• Product Name: 5-Isoxazolecarboxaldehyde,3-pentyl-
• CAS No: 121604-57-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 104685
• PubChem ID: 14366564
• Update Time: 2025-04-18

5-Isoxazolecarboxaldehyde,3-pentyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxaldehyde,3-pentyl-
• 5-Isoxazolecarboxaldehyde,3-pentyl-(9CI)
• 3-Pentylisoxazole-5-carbaldehyde
• 121604-57-7
• 3-pentyl-1,2-oxazole-5-carbaldehyde

• Inchi： 1S/C9H13NO2/c1-2-3-4-5-8-6-9(7-11)12-10-8/h6-7H,2-5H2,1H3
• InChI Key： FVUSIHDVFRLUFU-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(CCCCC)=N1

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1